Zolmitriptan 2-carboxylic acid ethyl ester
Zolmitriptan 2-carboxylic acid ethyl ester
Brand Name:
Vulcanchem
CAS No.:
191864-24-1
VCID:
VC20857714
InChI:
InChI=1S/C19H25N3O4/c1-4-25-18(23)17-14(7-8-22(2)3)15-10-12(5-6-16(15)21-17)9-13-11-26-19(24)20-13/h5-6,10,13,21H,4,7-9,11H2,1-3H3,(H,20,24)/t13-/m0/s1
SMILES:
CCOC(=O)C1=C(C2=C(N1)C=CC(=C2)CC3COC(=O)N3)CCN(C)C
Molecular Formula:
C19H25N3O4
Molecular Weight:
359.4 g/mol
Zolmitriptan 2-carboxylic acid ethyl ester
CAS No.: 191864-24-1
Cat. No.: VC20857714
Molecular Formula: C19H25N3O4
Molecular Weight: 359.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 191864-24-1 |
|---|---|
| Molecular Formula | C19H25N3O4 |
| Molecular Weight | 359.4 g/mol |
| IUPAC Name | ethyl 3-[2-(dimethylamino)ethyl]-5-[[(4S)-2-oxo-1,3-oxazolidin-4-yl]methyl]-1H-indole-2-carboxylate |
| Standard InChI | InChI=1S/C19H25N3O4/c1-4-25-18(23)17-14(7-8-22(2)3)15-10-12(5-6-16(15)21-17)9-13-11-26-19(24)20-13/h5-6,10,13,21H,4,7-9,11H2,1-3H3,(H,20,24)/t13-/m0/s1 |
| Standard InChI Key | WKXOFVDKSFHGRL-ZDUSSCGKSA-N |
| Isomeric SMILES | CCOC(=O)C1=C(C2=C(N1)C=CC(=C2)C[C@H]3COC(=O)N3)CCN(C)C |
| SMILES | CCOC(=O)C1=C(C2=C(N1)C=CC(=C2)CC3COC(=O)N3)CCN(C)C |
| Canonical SMILES | CCOC(=O)C1=C(C2=C(N1)C=CC(=C2)CC3COC(=O)N3)CCN(C)C |
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